Cas no 1955531-03-9 (1-Aminopent-4-yn-2-ol hydrochloride)

• Product Name: 1-Aminopent-4-yn-2-ol hydrochloride
• CAS No: 1955531-03-9
• MF: C₅H₁₀ClNO
• MW: 135.592000484467
• MDL: MFCD30180815
• CID: 5240738
• PubChem ID: 122360379
• Update Time: 2026-03-08

1-Aminopent-4-yn-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Aminopent-4-yn-2-ol hydrochloride

• MDL： MFCD30180815
• Inchi： 1S/C5H9NO.ClH/c1-2-3-5(7)4-6;/h1,5,7H,3-4,6H2;1H
• InChI Key： KOANJOXWAJZRFK-UHFFFAOYSA-N
• SMILES： C(O)(CN)CC#C.Cl

Additional information on 1-Aminopent-4-yn-2-ol hydrochloride

Introduction to 1-Aminopent-4-yn-2-ol Hydrochloride (CAS No. 1955531-03-9)

1-Aminopent-4-yn-2-ol Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1955531-03-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of hydrochloride salts, which are commonly utilized in medicinal chemistry due to their enhanced solubility and stability compared to their free base forms. The molecular structure of 1-Aminopent-4-yn-2-ol Hydrochloride features a pentyl chain with an amine group at the second carbon, a terminal alkyne group at the fourth carbon, and a hydroxyl group at the second carbon, all of which contribute to its unique reactivity and potential biological activity.

The synthesis of 1-Aminopent-4-yn-2-ol Hydrochloride involves multi-step organic transformations, typically starting from commercially available precursors such as pentanediol or pentynol. The introduction of the amine functionality is often achieved through reductive amination or nucleophilic substitution reactions, while the terminal alkyne is typically introduced via Sonogashira coupling reactions. The final hydrochloride salt formation is carried out under controlled conditions to ensure high purity and yield. The synthetic route must be meticulously optimized to minimize side reactions and impurities, which can affect the compound's efficacy and safety profile.

In recent years, 1-Aminopent-4-yn-2-ol Hydrochloride has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural motifs are reminiscent of biologically active molecules found in natural products and drug candidates. For instance, the presence of both an amine and an alkyne group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex scaffolds. These transformations have opened up avenues for designing molecules with potential applications in treating various diseases.

One of the most promising areas where 1-Aminopent-4-yn-2-ol Hydrochloride is being investigated is in the field of antiviral and anticancer research. The compound's ability to undergo diverse chemical modifications makes it an attractive scaffold for generating libraries of drug-like molecules. Researchers have leveraged its structural features to develop inhibitors targeting viral proteases and enzymes involved in cancer cell proliferation. Preliminary studies have shown that derivatives of 1-Aminopent-4-yn-2-ol Hydrochloride exhibit inhibitory activity against certain viral strains, including those responsible for human immunodeficiency virus (HIV) and hepatitis C virus (HCV). Additionally, some derivatives have demonstrated cytotoxic effects against various cancer cell lines in vitro, suggesting their potential as lead compounds for further development.

The pharmacological activity of 1-Aminopent-4-yn-2-ol Hydrochloride is thought to be mediated by its interaction with specific biological targets. The amine group can form hydrogen bonds with polar residues in protein active sites, while the alkyne moiety can participate in π-stacking interactions or serve as a handle for further chemical modifications. The hydroxyl group may also play a role in modulating solubility and metabolic stability. Understanding these interactions is crucial for optimizing the compound's pharmacokinetic properties and therapeutic efficacy. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, are being employed to predict how 1-Aminopent-4-yn-2-ol Hydrochloride interacts with biological targets at the atomic level.

Furthermore, the development of 1-Aminopent-4-yn-2-ol Hydrochloride as a pharmaceutical agent necessitates thorough toxicological evaluation. Preclinical studies are essential to assess its safety profile, including acute toxicity, chronic toxicity, and potential side effects. These studies often involve animal models to evaluate endpoints such as organ toxicity, carcinogenicity, and reproductive toxicity. The hydrochloride salt form enhances solubility but may also influence absorption rates and distribution within the body; thus, understanding these parameters is critical for determining appropriate dosage regimens.

The regulatory landscape for approving new pharmaceuticals also plays a significant role in the development process of 1-Aminopent-4-ylnol Hydrochloride derivatives. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on safety and efficacy before approving a drug for clinical use. This includes results from preclinical studies, Phase I-II clinical trials assessing safety and preliminary efficacy, followed by larger Phase III trials to confirm therapeutic benefits. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates used in drug development meet stringent quality standards.

Recent advances in synthetic methodologies have also contributed to more efficient production processes for 1-Aminopent-ylnol Hydrochloride derivatives. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules under controlled conditions with higher yields and reduced waste compared to traditional batch processing methods. Additionally, biocatalysis using engineered enzymes has been explored as an alternative approach for introducing specific functional groups into molecular frameworks without relying on harsh chemical reagents.

The versatility of 1-Aminopent-ylnol Hydrochloride extends beyond pharmaceutical applications; it has also been utilized in materials science research due to its ability to form coordination complexes with metal ions through its amine group or act as a precursor for polymerization reactions involving its alkyne functionality via click chemistry strategies like cycloaddition reactions with azides or alkynes containing azido groups.

In conclusion, 1-Aminopent-ylnol Hydrochloride (CAS No 1955531039) represents an important intermediate whose unique structural features offer opportunities across multiple disciplines including medicinal chemistry pharma research material science etc Its ongoing exploration could lead breakthrough discoveries beneficial society future hence continued study development this compound remains highly relevant scientific community